Cas no 1206978-15-5 (2-Chloro-4-(difluoromethoxy)pyridine)

• Product Name: 2-Chloro-4-(difluoromethoxy)pyridine
• CAS No: 1206978-15-5
• MF: C₆H₄ClF₂NO
• MW: 179.551867485046
• MDL: MFCD13185848
• CID: 1039529
• PubChem ID: 70701118
• Update Time: 2025-05-21

2-Chloro-4-(difluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(difluoromethoxy)pyridine
• 2-Chloro-4-difluoromethoxy-pyridine
• Pyridine, 2-chloro-4-(difluoromethoxy)-
• AK104762
• ANW-71019
• BD238970
• CTK8C4072
• KB-229553
• 2-chloro-4-(difluoromethoxy)-pyridine
• C6H4ClF2NO
• NPMVJHJZXXNKCH-UHFFFAOYSA-N
• FCH1138777
• PC421026
• AX8238970
• ST24022130
• Z3974
• SCHEMBL17396689
• DTXSID10743895
• DB-330068
• 1206978-15-5
• A892122
• CS-D0411
• DS-4298
• AKOS016008279
• MFCD13185848

• MDL： MFCD13185848
• Inchi： 1S/C6H4ClF2NO/c7-5-3-4(1-2-10-5)11-6(8)9/h1-3,6H
• InChI Key： NPMVJHJZXXNKCH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)OC(F)F

Computed Properties

• Exact Mass: 178.99500
• Monoisotopic Mass: 178.9949478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1
• XLogP3: 2.7

Experimental Properties

• Boiling Point: 208.8±35.0°C at 760 mmHg
• PSA: 22.12000
• LogP: 2.33640

2-Chloro-4-(difluoromethoxy)pyridine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-Chloro-4-(difluoromethoxy)pyridine

2-Chloro-4-(difluoromethoxy)pyridine: A Comprehensive Overview

2-Chloro-4-(difluoromethoxy)pyridine (CAS No. 1206978-15-5) is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the pyridine family, which is a six-membered ring with one nitrogen atom. The presence of a chlorine atom at position 2 and a difluoromethoxy group at position 4 introduces unique electronic and steric properties, making it a versatile building block for various applications.

The synthesis of 2-Chloro-4-(difluoromethoxy)pyridine involves a series of carefully designed reactions, often starting from pyridine derivatives. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to introduce the difluoromethoxy group, significantly reducing reaction times and improving yields.

One of the most promising applications of 2-Chloro-4-(difluoromethoxy)pyridine lies in its use as an intermediate in drug discovery. The compound's ability to act as a bioisostere—molecules with similar physical properties but different structures—has made it valuable in designing novel pharmaceutical agents. For example, studies have shown that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

In addition to its role in pharmacology, 2-Chloro-4-(difluoromethoxy)pyridine has also found applications in materials science. Its electron-withdrawing groups enhance the stability and conductivity of materials, making it a candidate for use in organic electronics. Recent research has focused on incorporating this compound into polymer blends to improve their thermal and mechanical properties.

The physical and chemical properties of 2-Chloro-4-(difluoromethoxy)pyridine are well-documented. Its melting point is approximately 150°C, and it is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. The compound's UV-vis spectrum reveals strong absorption bands due to the conjugated π-system, which is further influenced by the electron-withdrawing groups.

From an environmental perspective, understanding the fate and transport of 2-Chloro-4-(difluoromethoxy)pyridine is crucial. Studies have shown that the compound undergoes rapid degradation under UV light, reducing its persistence in aquatic environments. This property makes it less likely to bioaccumulate, which is a significant advantage for its industrial applications.

Looking ahead, ongoing research continues to explore new avenues for the utilization of 2-Chloro-4-(difluoromethoxy)pyridine. Collaborative efforts between academic institutions and industry are paving the way for innovative applications in areas such as agrochemicals and advanced materials. The compound's unique combination of electronic properties and structural flexibility ensures that it will remain a focal point for scientific inquiry for years to come.